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Compound of Interest

Compound Name: Lisdexamfetamine

Cat. No.: B1249270 Get Quote

The disposal of lisdexamfetamine, a Schedule II controlled substance, is strictly regulated to

prevent diversion and ensure environmental safety. Researchers, scientists, and drug

development professionals must adhere to specific procedures mandated by the U.S. Drug

Enforcement Administration (DEA) and the Food and Drug Administration (FDA). This guide

provides essential, step-by-step logistical and safety information for the proper disposal of

lisdexamfetamine in a laboratory setting.

Key Regulatory Requirements for Disposal
The disposal of Schedule II controlled substances such as lisdexamfetamine is governed by

stringent federal regulations. The primary goal is to render the substance "non-retrievable,"

meaning it cannot be transformed to a physical or chemical state or form that would allow it to

be reused.[1][2] Incineration is currently the only DEA-reviewed method that meets this

standard.[2]
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Regulatory Body Key Requirement Citation

DEA

Disposal of controlled

substances must be handled

by a DEA-registered reverse

distributor.

[3][4]

DEA

The destruction of controlled

substances must meet the

"non-retrievable" standard.

[1][2]

DEA

Meticulous records of

controlled substance disposal

must be maintained, often

utilizing DEA Form 41.

[1][3]

FDA

Prohibits the flushing of

hazardous pharmaceutical

waste unless it is on the

specific FDA flush list.

Lisdexamfetamine is not on

this list.

[5][6]

Step-by-Step Disposal Procedure for
Lisdexamfetamine
The recommended and legally compliant method for disposing of lisdexamfetamine from a

research laboratory is through a DEA-registered reverse distributor.

Step 1: Segregation and Labeling of Unwanted Lisdexamfetamine

Clearly label all containers of lisdexamfetamine that are expired, unwanted, or damaged.

Use labels such as "TO BE DISPOSED," "EXPIRED," or "DO NOT USE."

Segregate these materials from the active inventory of controlled substances within your

secure storage location (e.g., safe or locked cabinet) to prevent accidental use.[7]

Step 2: Contact Your Institution's Environmental Health and Safety (EHS) Department
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Your institution's EHS department can provide guidance on the specific procedures for your

facility and may have a contract with a reverse distributor.[4][7]

Note that EHS personnel are typically not legally permitted to take possession of DEA-

regulated substances.[3] They will facilitate the process with the reverse distributor.

Step 3: Arrange for Transfer to a DEA-Registered Reverse Distributor

Your EHS department will likely coordinate the contact with a DEA-registered reverse

distributor.

For Schedule I and II substances, the transfer to the reverse distributor must be documented

on a DEA Form 222.[3][4]

Step 4: Complete and Maintain All Necessary Documentation

The DEA registrant is responsible for maintaining all records related to the disposal.

A copy of the signed form from the reverse distributor (e.g., DLD Chain of Custody Form)

should be kept with your controlled substance records for at least two years.[3][4][7]

The reverse distributor is responsible for completing and submitting DEA Form 41 to

document the destruction of the controlled substance.[1][3]

Step 5: Witnessing and Documenting On-Site "Wasting" of Small, Residual Amounts

For non-recoverable residual amounts of lisdexamfetamine (e.g., in a used syringe that

cannot be fully emptied), two authorized personnel should witness the "wasting" and

document it in the appropriate logs.[7]

Unacceptable disposal methods for even small amounts include flushing down the sink,

placing in sharps containers, or mixing with cat litter in the regular trash.[7] Some facilities

may use a specific product like an "Rx Destroyer™" bottle for this purpose, which is then

disposed of as hazardous waste.[7]
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Chemical Stability and Degradation of
Lisdexamfetamine (For Informational Purposes)
Forced degradation studies have been conducted on lisdexamfetamine to understand its

chemical stability. These are not approved disposal methods but provide insight into the

molecule's lability under various conditions. The primary degradation pathway involves the

hydrolysis of the amide bond linking l-lysine and d-amphetamine.

Condition Reagent/Method
Degradation
Outcome

Citation

Acid Hydrolysis 1 M DCl (4 + 12 h) 17.75% degradation [8]

Alkaline Hydrolysis 1 M NaOD (4 + 12 h) 22.91% degradation [8]

Oxidative Stress
5% H₂O₂ (4 h at room

temp)

No significant

degradation
[9]

Thermal Stress 90°C (48 h)
No significant

degradation
[9]

Photolytic Stress
UV light (4500 lx, 24

h)

No significant

degradation
[9]

Photodegradation

Aqueous solution

exposed to UV

radiation (48 h)

Half-life of

approximately 29.67 -

33.91 hours

[10]

Lisdexamfetamine Disposal Workflow
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Caption: Decision workflow for lisdexamfetamine disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1249270?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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